Cas no 1188116-65-5 (5-Bromo-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-Bromo-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 1188116-65-5
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD09749552
• CID: 2182725
• PubChem ID: 71647960
• Update Time: 2025-05-28

5-Bromo-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-3-phenyl-1H-pyrazole
• WILDUCFAXIIARO-UHFFFAOYSA-N
• FCH1392967
• AK340052
• 5-BROMO-1-METHYL-3-PHENYLPYRAZOLE
• AX8331350
• AS-63132
• EN300-387778
• F51198
• AKOS024106694
• 1188116-65-5
• MFCD09749552
• DB-263487
• SCHEMBL16347107
• CS-0151225
• 5-Bromo-1-methyl-3-phenyl-1H-pyrazole

• MDL： MFCD09749552
• Inchi： 1S/C10H9BrN2/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： WILDUCFAXIIARO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.9

Additional information on 5-Bromo-1-methyl-3-phenyl-1H-pyrazole

Comprehensive Overview of 5-Bromo-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1188116-65-5)

5-Bromo-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1188116-65-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, featuring a phenyl group at the 3-position and a methyl group at the 1-position. The presence of a bromo substituent at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for pyrazole-based compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring 5-Bromo-1-methyl-3-phenyl-1H-pyrazole as a key building block for designing novel therapeutic molecules. Its structural versatility allows for modifications that can target specific biological pathways, aligning with current trends in precision medicine and personalized therapeutics.

In agrochemical applications, this compound is being investigated for its potential as a crop protection agent. The pyrazole core is known to exhibit herbicidal and fungicidal properties, and the bromine atom further enhances its bioactivity. With the global push toward sustainable agriculture, 5-Bromo-1-methyl-3-phenyl-1H-pyrazole is being studied for its efficacy in low-dose formulations, reducing environmental impact while maintaining high performance.

The synthesis of 5-Bromo-1-methyl-3-phenyl-1H-pyrazole typically involves multi-step reactions, including bromination and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and purity, addressing the industry's need for cost-effective production. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards.

From an industrial perspective, the compound's stability under various conditions makes it suitable for large-scale manufacturing. Its compatibility with green chemistry principles is another area of interest, as companies strive to minimize waste and energy consumption. The rise of AI-driven molecular design has also accelerated the exploration of 5-Bromo-1-methyl-3-phenyl-1H-pyrazole analogs, with computational models predicting novel applications.

In summary, 5-Bromo-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1188116-65-5) represents a cutting-edge compound with broad potential across multiple industries. Its role in advancing drug discovery, agrochemical innovation, and sustainable chemistry underscores its importance in modern scientific research. As technology evolves, this brominated pyrazole is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.